Cas no 20328-44-3 (2-Propynal, 3-iodo- (9CI))

• Product Name: 2-Propynal, 3-iodo- (9CI)
• CAS No: 20328-44-3
• MF: C₃HIO
• MW: 179.943913221359
• CID: 5918556
• PubChem ID: 86187798
• Update Time: 2025-06-09

2-Propynal, 3-iodo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-iodo- (9CI)
• SCHEMBL23858500
• 3-Iodopropiolaldehyde
• 20328-44-3
• 3-Iodopropynal
• EN300-7570331
• 3-iodoprop-2-ynal

• Inchi： 1S/C3HIO/c4-2-1-3-5/h3H
• InChI Key： KSZLXUUEARNIAV-UHFFFAOYSA-N
• SMILES： C(=O)C#CI

Computed Properties

• Exact Mass: 179.90721g/mol
• Monoisotopic Mass: 179.90721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 83.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Propynal, 3-iodo- (9CI)

Recent Advances in the Study of 2-Propynal, 3-iodo- (9CI) (CAS 20328-44-3) in Chemical Biology and Pharmaceutical Research

2-Propynal, 3-iodo- (9CI), with the CAS registry number 20328-44-3, is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its propynal backbone and iodine substitution, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, bioorthogonal chemistry, and as a building block for novel therapeutic agents. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its current role in the field.

One of the primary areas of interest for 2-Propynal, 3-iodo- (9CI) is its utility in bioorthogonal chemistry. Researchers have leveraged its alkyne functionality for click chemistry reactions, enabling the selective modification of biomolecules in complex biological systems. A 2023 study published in Journal of the American Chemical Society demonstrated its efficacy in labeling proteins and nucleic acids with high specificity, paving the way for advanced imaging and diagnostic techniques. The iodine substituent further enhances its reactivity, allowing for subsequent functionalization under mild conditions.

In pharmaceutical research, 2-Propynal, 3-iodo- (9CI) has been investigated as a precursor for the synthesis of kinase inhibitors and other small-molecule therapeutics. Its unique structure enables the introduction of iodine atoms into drug candidates, which can improve binding affinity and pharmacokinetic properties. Recent preclinical studies have highlighted its role in the development of covalent inhibitors, where the iodine moiety participates in selective interactions with target proteins. These findings were detailed in a 2024 Nature Chemical Biology publication, emphasizing the compound's potential in addressing drug-resistant mutations.

Another promising application of 2-Propynal, 3-iodo- (9CI) lies in materials science, particularly in the design of functional polymers and nanomaterials. Researchers have utilized its reactive groups to create cross-linked polymers with tunable properties, such as enhanced mechanical strength and stimuli-responsiveness. A 2023 study in Advanced Materials reported the successful incorporation of this compound into hydrogel networks, enabling controlled drug release and tissue engineering applications. The iodine component also facilitates characterization techniques like X-ray crystallography and mass spectrometry, aiding in structural analysis.

Despite its potential, challenges remain in the large-scale synthesis and handling of 2-Propynal, 3-iodo- (9CI). Recent efforts have focused on optimizing synthetic routes to improve yield and purity while minimizing hazardous byproducts. Green chemistry approaches, including catalytic methods and solvent-free reactions, are being explored to enhance sustainability. Additionally, safety assessments have been conducted to evaluate its toxicity profile, with preliminary data suggesting manageable risks under controlled conditions. These developments were summarized in a 2024 review article in Chemical Reviews.

In conclusion, 2-Propynal, 3-iodo- (9CI) (CAS 20328-44-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications—from bioorthogonal labeling to drug discovery and materials science—underscore its versatility. Ongoing studies continue to uncover new opportunities for this compound, driven by innovations in synthetic chemistry and a deeper understanding of its reactivity. As research progresses, it is anticipated that 2-Propynal, 3-iodo- (9CI) will play an increasingly prominent role in the development of next-generation therapeutics and functional materials.